Cas no 1366545-40-5 ((3R)-3-3-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3R)-3-3-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1366545-40-5
• MF: C₁₅H₁₇BrF₃NO₄
• MW: 412.198994398117
• CID: 6483764
• PubChem ID: 165801210
• Update Time: 2025-05-20

(3R)-3-3-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid
• (3R)-3-[3-bromo-5-(trifluoromethyl)phenyl]-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 1366545-40-5
• EN300-1163511

• Inchi： 1S/C15H17BrF3NO4/c1-14(2,3)24-13(23)20-11(7-12(21)22)8-4-9(15(17,18)19)6-10(16)5-8/h4-6,11H,7H2,1-3H3,(H,20,23)(H,21,22)/t11-/m1/s1
• InChI Key： CLSHOPOYQMSEIL-LLVKDONJSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 411.02931g/mol
• Monoisotopic Mass: 411.02931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-3-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid

Introduction to (3R)-3-3-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic Acid (CAS No. 1366545-40-5)

Compound with the CAS number 1366545-40-5 and the product name (3R)-3-3-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex and highly functionalized molecular structure, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of multiple stereocenters, halogen substituents, and protective groups makes it a versatile building block for synthesizing novel therapeutic agents.

The molecular framework of this compound features a chiral center at the third position of the propanoic acid chain, denoted by the (3R) configuration. This stereochemical feature is crucial for its biological activity, as enantiomeric purity plays a pivotal role in determining the efficacy and safety of pharmaceutical compounds. The aromatic ring system is further functionalized with a bromo substituent at the third position and a trifluoromethyl group at the fifth position. These electron-withdrawing groups enhance the lipophilicity and metabolic stability of the molecule, which are essential properties for a drug candidate.

The carboxyl group at the terminal position of the propanoic acid chain is protected by a tert-butoxycarbonyl (Boc) group. This protective group is commonly employed in peptide and protein drug design to prevent unwanted side reactions during synthetic processes. The Boc group can be selectively removed under mild acidic conditions, allowing for controlled access to the free carboxyl functionality when needed. This feature makes (3R)-3-3-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid a valuable intermediate in multi-step synthetic routes.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of trifluoromethyl groups into pharmacophores has been shown to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. In particular, trifluoromethyl-substituted phenyl rings have been extensively studied for their role in modulating receptor interactions and enhancing drug efficacy. The presence of this moiety in our compound suggests potential applications in developing treatments for neurological disorders, inflammation, and cancer.

The bromo substituent on the aromatic ring also contributes to the overall pharmacological profile of (3R)-3-3-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid. Bromine atoms are known to influence electronic properties and can participate in various chemical reactions, including cross-coupling reactions that are fundamental to modern synthetic organic chemistry. These reactions are widely used in constructing complex molecular architectures and have been instrumental in the development of numerous drugs on the market today.

In recent years, there has been growing interest in harnessing computational methods for drug discovery and lead optimization. Virtual screening techniques, combined with molecular modeling, have enabled researchers to identify promising candidates with high precision. The structural features of (3R)-3-3-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid make it an attractive candidate for such computational studies. Its well-defined stereochemistry and functional groups provide a robust scaffold for predicting binding interactions with biological targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include asymmetric reduction to establish the (R) configuration at the chiral center, halogenation reactions to introduce the bromo substituent, and protection-deprotection steps for the carboxyl group. Advances in catalytic methods have made these transformations more efficient and environmentally friendly, aligning with current trends toward green chemistry.

One of the most compelling aspects of (3R)-3-3-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid is its potential as a precursor for biologically active molecules. Researchers have leveraged similar scaffolds to develop drugs that modulate enzyme activity, receptor binding, and signal transduction pathways. The combination of structural features such as chirality, halogenation, and fluorination offers a rich palette for designing molecules with tailored biological effects.

The pharmaceutical industry continues to invest heavily in innovative approaches to address unmet medical needs. Compounds like (3R)-3-3-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid exemplify how structural complexity can be leveraged to create novel therapeutic entities. As research progresses, it is anticipated that this compound will find applications in early-stage drug discovery programs across various therapeutic areas.

In conclusion, (3R)-3-3-bromo-5-(trifluoromethyl)phenyl-3-{(tert-butoxy)carbonylamino}propanoic acid represents a significant contribution to pharmaceutical chemistry. Its unique structural features, coupled with its synthetic versatility, make it a valuable tool for researchers striving to develop new medicines. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in shaping the future of drug discovery and development.